9-(4-chlorophenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C17H17ClN4OS
• Molecular Weight: 360.9 g/mol
• IUPAC Name: 9-(4-chlorophenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C17H17ClN4OS/c1-2-24-17-20-16-19-12-4-3-5-13(23)14(12)15(22(16)21-17)10-6-8-11(18)9-7-10/h6-9,15H,2-5H2,1H3,(H,19,20,21)
• InChI Key: OIYBQEDEMLKQRG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN2C(C3=C(CCCC3=O)NC2=N1)C4=CC=C(C=C4)Cl

Description

• This compound is a complex heterocyclic molecule with a fused quinazoline-triazole ring system. Its chemical structure includes a chlorophenyl group, an ethylsulfanyl substituent, and a tetrahydroquinazolinone core.
• The compound’s systematic name provides information about its substituents and ring fusion. It is used in various scientific and industrial applications due to its unique structure.

Preparation Methods

Synthetic Routes: Several synthetic routes exist for the preparation of this compound. One common approach involves cyclization reactions, such as condensation of appropriate precursors.

Reaction Conditions: Specific conditions depend on the chosen synthetic pathway. For example, a triazole-forming reaction may involve heating the appropriate amine and isocyanate under specific conditions.

Industrial Production: While industrial-scale production methods are proprietary, laboratories typically use scalable synthetic routes to produce this compound.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions. For example, reduction may yield the corresponding alcohol or amine.

Scientific Research Applications

Medicinal Chemistry: Researchers explore derivatives of this compound for potential drug development. Its unique structure may offer advantages in drug design.

Biological Studies: Scientists investigate its interactions with biological targets, such as receptors or enzymes.

Industry: It may find applications in materials science or as a building block for other compounds.

Mechanism of Action

• The compound’s mechanism of action likely involves binding to specific receptors or enzymes. Further studies are needed to elucidate its precise targets.
• Molecular pathways affected by this compound could impact cellular processes, signaling cascades, or metabolic pathways.

Comparison with Similar Compounds

Uniqueness: Its fused quinazoline-triazole ring system sets it apart from other compounds.

Similar Compounds: While I don’t have a specific list, related compounds include other quinazolines, triazoles, and heterocyclic structures.

Remember that this compound’s applications and properties continue to be explored by researchers worldwide.